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Compound of Interest

Compound Name:
3-Aminobenzofuran-2-

carboxamide

Cat. No.: B1330751 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the purification of 3-
Aminobenzofuran-2-carboxamide, a versatile building block in pharmaceutical and chemical

research.[1] The protocols outlined below are based on established techniques for analogous

benzofuran derivatives and are intended to guide researchers in achieving high purity of the

target compound.

Compound Properties
A thorough understanding of the physicochemical properties of 3-Aminobenzofuran-2-
carboxamide is essential for selecting the appropriate purification strategy.
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Property Value Source

Molecular Formula C₉H₈N₂O₂ [1][2]

Molecular Weight 176.17 g/mol [1][2]

Appearance Off-white to light yellow powder [1]

Melting Point 157-163 °C [1]

Purity (Commercial) ≥ 98% (HPLC) [1]

Storage Conditions Store at 0-8 °C [1]

Purification Workflow
The general workflow for the purification of 3-Aminobenzofuran-2-carboxamide involves an

initial workup of the crude reaction mixture, followed by one or more purification techniques

such as recrystallization or column chromatography. The choice of method will depend on the

nature and quantity of impurities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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